Cas no 2137683-64-6 (3,3-Dimethylpentane-1-sulfinyl chloride)

• Product Name: 3,3-Dimethylpentane-1-sulfinyl chloride
• CAS No: 2137683-64-6
• MF: C₇H₁₅ClOS
• MW: 182.711400270462
• CID: 5790911
• PubChem ID: 165452885
• Update Time: 2025-10-31

3,3-Dimethylpentane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137683-64-6
• 3,3-dimethylpentane-1-sulfinyl chloride
• EN300-732790
• 3,3-Dimethylpentane-1-sulfinyl chloride

• Inchi： 1S/C7H15ClOS/c1-4-7(2,3)5-6-10(8)9/h4-6H2,1-3H3
• InChI Key： CGOVOUDOBUUXAX-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)(C)CC)=O

Computed Properties

• Exact Mass: 182.0532140g/mol
• Monoisotopic Mass: 182.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.3Ų

Additional information on 3,3-Dimethylpentane-1-sulfinyl chloride

Introduction to 3,3-Dimethylpentane-1-sulfinyl Chloride (CAS No. 2137683-64-6)

3,3-Dimethylpentane-1-sulfinyl chloride, with the CAS number 2137683-64-6, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound is characterized by its distinct molecular structure, which includes a sulfinyl group and a chloro substituent, making it a valuable reagent in the synthesis of complex molecules.

The molecular formula of 3,3-Dimethylpentane-1-sulfinyl chloride is C₇H₁₅ClOS. Its molecular weight is approximately 178.65 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, but it is not soluble in water. These physical properties make it suitable for use in various chemical reactions and processes.

In the realm of synthetic chemistry, 3,3-Dimethylpentane-1-sulfinyl chloride has been extensively studied for its reactivity and versatility. One of its key applications is as a sulfinating agent in the synthesis of sulfides and sulfoxides. The sulfinyl group in the molecule can readily react with nucleophiles to form sulfides, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. Additionally, the presence of the chloro substituent allows for further functionalization through nucleophilic substitution reactions.

Recent research has highlighted the potential of 3,3-Dimethylpentane-1-sulfinyl chloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the sulfinyl group could be selectively modified to introduce various functional groups, leading to compounds with enhanced antiviral activity against a range of viral pathogens.

Beyond its role in pharmaceutical synthesis, 3,3-Dimethylpentane-1-sulfinyl chloride has also found applications in materials science. A study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of functionalized polymers with improved mechanical properties and thermal stability. The researchers found that by incorporating 3,3-Dimethylpentane-1-sulfinyl chloride into polymer chains, they could achieve better control over the polymer's structure and performance.

The safety and handling of 3,3-Dimethylpentane-1-sulfinyl chloride are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas or fume hoods, and storing the compound away from incompatible materials.

In conclusion, 3,3-Dimethylpentane-1-sulfinyl chloride (CAS No. 2137683-64-6) is a versatile organic compound with a wide range of applications in synthetic chemistry, pharmaceutical development, and materials science. Its unique chemical properties make it an invaluable reagent for researchers and chemists working on advanced projects. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.